
physical characteristics of 16:1 Cholesteryl
ester-d7

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 16:1 Cholesteryl ester-d7

Cat. No.: B15553729

Get Quote

An In-depth Technical Guide to the Physical Characteristics of 16:1 Cholesteryl Ester-d7

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 16:1 Cholesteryl ester-d7, a deuterated stable isotope of 16:1 Cholesteryl

ester. It is intended for researchers, scientists, and professionals in drug development and

lipidomics who utilize stable isotope-labeled compounds as internal standards or tracers in

quantitative analyses. This document details the compound's properties, analytical

methodologies for its characterization, and visual workflows for common experimental

protocols.

Core Physical and Chemical Properties
16:1 Cholesteryl ester-d7, also known as cholesteryl-d7 palmitoleate, is primarily used as an

internal standard for the quantification of its non-deuterated counterpart, 16:1 Cholesteryl ester,

by mass spectrometry.[1][2] Its physical and chemical properties are summarized below.
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Property Value

Synonym Cholesteryl-d7 palmitoleate

CAS Number 1416275-33-6

Molecular Formula C₄₃H₆₇D₇O₂

Molecular Weight 630.09 g/mol

Exact Mass 629.61 Da

Purity >99% (as determined by TLC)

Physical Form Typically supplied as a solution

Storage Temperature -20°C

MDL Number MFCD11177285

Table 1: Summary of quantitative data for 16:1 Cholesteryl ester-d7. Data sourced from

commercial suppliers.[2][3][4]

Experimental Protocols for Characterization
The analysis of cholesteryl esters, including their deuterated forms, relies on a suite of

advanced analytical techniques. These methods are crucial for both qualitative identification

and precise quantification in complex biological matrices.

Mass Spectrometry (MS)
Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), is a

cornerstone for the analysis of cholesteryl esters due to its high sensitivity and specificity.[5][6]

[7][8][9] Deuterated cholesteryl esters like 16:1 Cholesteryl ester-d7 are ideal internal

standards for these quantitative assays.[10]

Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Sample Preparation & Lipid Extraction: Lipids, including cholesteryl esters, are extracted

from biological samples (e.g., plasma, cells, tissues) using a suitable solvent system, often a

variation of the Folch or Bligh-Dyer methods.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15553729/docs?utm_src=pdf-body#physical-characteristics-of-16-1-cholesteryl-ester-d7
https://www.sigmaaldrich.com/US/en/product/avanti/700221l
https://www.avantiresearch.com/en-gb/products/product/700221-161-cholesteryl-d7-ester
https://www.sigmaaldrich.com/US/en/product/avanti/700221l
https://www.biorxiv.org/content/10.1101/2024.04.02.587668v1.full-text
https://pubmed.ncbi.nlm.nih.gov/38986142/
https://lipidomics.creative-proteomics.com/cholesterol-ester-targeted-lipidomics.htm
https://www.creative-proteomics.com/resource/cholesterol-ester-synthesis-metabolism-cellular-functions-implications.htm
https://www.biorxiv.org/content/10.1101/2024.04.02.587668v1.full.pdf
https://www.benchchem.com/product/b15553729/docs?utm_src=pdf-body#physical-characteristics-of-16-1-cholesteryl-ester-d7
https://pubmed.ncbi.nlm.nih.gov/28502858/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Internal Standard Spiking: A known amount of 16:1 Cholesteryl ester-d7 is added to the

sample prior to extraction. This internal standard accounts for sample loss during preparation

and variations in ionization efficiency.[10]

Chromatographic Separation: The lipid extract is injected into a liquid chromatography

system, typically a reverse-phase column (e.g., C18).[5][9] A gradient elution with solvents

like methanol, acetonitrile, and water is used to separate the different lipid classes and

individual molecular species.

Ionization: The eluent from the LC is directed to the mass spectrometer's ion source,

commonly using electrospray ionization (ESI). To enhance the ionization of inherently

nonpolar cholesteryl esters, adduct-forming ions (e.g., lithium) can be added to the mobile

phase.[11]

Mass Analysis: The mass spectrometer is operated in a tandem MS (MS/MS) mode, such as

Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM). For cholesteryl

esters, a common strategy is to monitor the neutral loss of the cholesterol backbone (neutral

loss of 368.5 Da for lithiated adducts), which is a characteristic fragmentation pattern.[11]

Quantification: The peak area of the endogenous 16:1 Cholesteryl ester is compared to the

peak area of the 16:1 Cholesteryl ester-d7 internal standard. A calibration curve is typically

generated to determine the absolute concentration of the analyte.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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